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Introduction
(+)-Neomenthol, a naturally occurring monoterpene alcohol, is a stereoisomer of menthol.[1] It

is found in various essential oils, notably those from plants of the Mentha genus, such as corn

mint (Mentha arvensis).[2] Characterized by its distinct minty aroma, (+)-Neomenthol and its

related isomers are of significant interest in the pharmaceutical, cosmetic, and food industries

for their sensory properties and potential therapeutic applications.[1][3] This technical guide

provides a comprehensive overview of the core chemical and physical properties of (+)-
Neomenthol, detailed experimental protocols for their determination, and insights into its

biological activity.

Chemical and Physical Properties
The fundamental chemical and physical properties of (+)-Neomenthol are summarized in the

tables below. These values represent a compilation of data from various sources and provide a

basis for its characterization and application in research and development.

Table 1: General Chemical Properties of (+)-Neomenthol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1595764?utm_src=pdf-interest
https://www.benchchem.com/product/b1595764?utm_src=pdf-body
https://studylib.net/doc/8794570/2022-reduction-of-l--%E2%80%93--menthone-with-lithium-aluminium-h...
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://www.benchchem.com/product/b1595764?utm_src=pdf-body
https://studylib.net/doc/8794570/2022-reduction-of-l--%E2%80%93--menthone-with-lithium-aluminium-h...
https://en.wikipedia.org/wiki/PI3K/AKT/mTOR_pathway
https://www.benchchem.com/product/b1595764?utm_src=pdf-body
https://www.benchchem.com/product/b1595764?utm_src=pdf-body
https://www.benchchem.com/product/b1595764?utm_src=pdf-body
https://www.benchchem.com/product/b1595764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

IUPAC Name
(1S,2S,5R)-5-methyl-2-

(propan-2-yl)cyclohexan-1-ol

Synonyms

d-Neomenthol, (1S,2S,5R)-2-

Isopropyl-5-

methylcyclohexanol

[2][4]

CAS Number 2216-52-6 [4]

Molecular Formula C₁₀H₂₀O

Molecular Weight 156.27 g/mol [4][5]

Appearance

Colorless to almost colorless

clear liquid or white crystalline

solid

[1][3]

Odor Menthol-like, minty [2]

Table 2: Physical and Spectroscopic Properties of (+)-
Neomenthol
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Property Value Source(s)

Melting Point -22 °C (lit.) [2][4]

Boiling Point
212 °C (at 760 mmHg) 95 °C

(at 12 mmHg)
[3]

Density 0.899 g/mL at 25 °C (lit.) [2][4]

Solubility

Very soluble in alcohol and

volatile oils; slightly soluble in

water. Less than 1 mg/mL at

21°C.

Optical Rotation
[α]²²/D +17.3°, neat [α]²⁰/D

+15.0 to +20.0° (neat)
[3][4]

Refractive Index n²⁰/D 1.461 (lit.) [4]

Flash Point 82 °C (180 °F) [2][6]

Vapor Pressure 0.8 mmHg at 20 °C [4]

Experimental Protocols
Accurate determination of the physicochemical properties of (+)-Neomenthol is crucial for its

identification, purity assessment, and application. The following are detailed methodologies for

key experimental procedures.

Melting Point Determination (Capillary Method)
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For pure compounds, this occurs over a narrow range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle
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Spatula

Procedure:

Sample Preparation: Ensure the (+)-Neomenthol sample is crystalline and dry. If necessary,

grind the sample to a fine powder using a mortar and pestle.

Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered

sample. A small amount of solid should enter the tube.

Tap the sealed end of the capillary tube gently on a hard surface to pack the solid into the

bottom. The packed sample height should be 2-3 mm.

Measurement:

Place the loaded capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a rapid rate to quickly determine an approximate melting

range.

Allow the apparatus to cool below the approximate melting point.

Prepare a new sample and heat at a slower rate (1-2 °C per minute) as the temperature

approaches the expected melting point.

Data Recording: Record the temperature at which the first drop of liquid appears (onset of

melting) and the temperature at which the entire solid has turned into a clear liquid

(completion of melting). This range is the melting point.[7]

Boiling Point Determination (Thiele Tube Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Thiele tube
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Thermometer

Small test tube (or fusion tube)

Capillary tube (sealed at one end)

Rubber band or wire to attach the test tube to the thermometer

Bunsen burner or heating mantle

Mineral oil

Procedure:

Setup: Fill the Thiele tube with mineral oil to a level above the side arm.

Add a few milliliters of (+)-Neomenthol to the small test tube.

Place the capillary tube, sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

Suspend the thermometer and test tube assembly in the Thiele tube, immersing the bulb and

sample in the mineral oil.

Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner. The design of the

tube will ensure even heat distribution through convection.

Observation: As the temperature rises, a slow stream of bubbles will emerge from the open

end of the capillary tube. Continue gentle heating until a continuous and rapid stream of

bubbles is observed.

Data Recording: Stop heating and allow the apparatus to cool. The boiling point is the

temperature at which the bubbling stops and the liquid begins to be drawn back into the

capillary tube.[8]

Density Measurement (Pycnometer Method)
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Density is the mass of a substance per unit volume.

Apparatus:

Pycnometer (a glass flask with a specific, known volume)

Analytical balance

Thermometer

Water bath

Procedure:

Calibration: Clean and dry the pycnometer thoroughly. Weigh the empty pycnometer on an

analytical balance and record its mass (m₁).

Fill the pycnometer with distilled water of a known temperature and weigh it again (m₂). The

mass of the water is (m₂ - m₁). The volume of the pycnometer (V) can be calculated using

the density of water at that temperature.

Sample Measurement: Empty and dry the pycnometer. Fill it with (+)-Neomenthol at the

same temperature as the water and weigh it (m₃).

Calculation: The mass of the (+)-Neomenthol is (m₃ - m₁). The density (ρ) is calculated

using the formula: ρ = (m₃ - m₁) / V

Optical Rotation Measurement
Optical rotation is the angle through which the plane of polarized light is rotated after passing

through a chiral substance.

Apparatus:

Polarimeter

Polarimeter cell (sample tube) of a known path length (e.g., 1 dm)

Sodium lamp (D-line, 589 nm)
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Procedure:

Blank Measurement: Fill the polarimeter cell with a suitable solvent (if measuring a solution)

or leave it empty if measuring a neat liquid. Place the cell in the polarimeter and zero the

instrument.

Sample Measurement: Carefully fill the polarimeter cell with the (+)-Neomenthol sample,

ensuring no air bubbles are present.

Place the filled cell into the polarimeter.

Data Recording: Observe the angle of rotation. For (+)-Neomenthol, the rotation will be to

the right (dextrorotatory). Record the observed rotation (α), the temperature, the path length

(l), and the concentration (c) if a solution is used.

Specific Rotation Calculation: The specific rotation [α] is calculated using the formula: [α] = α

/ (l * c) (for solutions) or [α] = α / (l * d) (for neat liquids, where d is the density).

Biological Activity and Signaling Pathways
Recent studies have begun to elucidate the biological activities of (+)-Neomenthol, suggesting

its potential in various therapeutic areas. Notably, research points towards its anti-cancer

properties. One study indicated that neomenthol may exert multi-target anti-cancer effects,

potentially through the modulation of the PI3K/AKT/mTOR signaling pathway.[7] This pathway

is a critical regulator of cell growth, proliferation, survival, and metabolism, and its dysregulation

is a hallmark of many cancers.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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